Cas no 89411-42-7 (1,2-Benzenediol, 3,4,5,6-tetramethoxy-)

• Product Name: 1,2-Benzenediol, 3,4,5,6-tetramethoxy-
• CAS No: 89411-42-7
• MF: C₁₀H₁₄O₆
• MW: 230.214563846588
• CID: 601646
• PubChem ID: 71324051
• Update Time: 2025-04-19

1,2-Benzenediol, 3,4,5,6-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,4,5,6-tetramethoxy-
• 3,4,5,6-tetramethoxybenzene-1,2-diol
• DTXSID40753563
• 89411-42-7

• Inchi： 1S/C10H14O6/c1-13-7-5(11)6(12)8(14-2)10(16-4)9(7)15-3/h11-12H,1-4H3
• InChI Key： NQPVQLOEMFKVPY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(=C(C=1OC)OC)O)O)OC

Computed Properties

• Exact Mass: 230.07903816g/mol
• Monoisotopic Mass: 230.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.4Ų